Cas no 2121515-16-8 (2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronic acid pinacol ester)

2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronic acid pinacol ester is a high-purity boronic ester derivative used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable pinacol ester moiety enhances shelf life and handling, while the fluorine and methoxymethoxy substituents offer selective reactivity for functionalization at the 4-position of the pyridine ring. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise coupling of heteroaromatic systems is required. Its compatibility with a wide range of reaction conditions and minimal side-product formation makes it a reliable choice for constructing complex molecular architectures. Suitable for use under inert atmospheres, it is typically supplied as a crystalline solid with confirmed structural integrity via NMR and HPLC analysis.

2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronic acid pinacol ester structure

2121515-16-8 structure

Product Name:2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronic acid pinacol ester

CAS No:2121515-16-8

MF:C₁₃H₁₉BFNO₄

MW:283.103667497635

MDL:MFCD30529850

CID:5079084

Update Time:2026-03-01

2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronic acid pinacol ester
- 2-fluoro-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- MDL： MFCD30529850
- Inchi： 1S/C13H19BFNO4/c1-12(2)13(3,4)20-14(19-12)9-6-11(15)16-7-10(9)18-8-17-5/h6-7H,8H2,1-5H3
- InChI Key： LXUGPRMZTOWFQL-UHFFFAOYSA-N
- SMILES： FC1=CC(B2OC(C)(C)C(C)(C)O2)=C(C=N1)OCOC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 326
Topological Polar Surface Area: 49.8

2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB517729-500 mg	2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronic acid pinacol ester	2121515-16-8		500MG	€708.30	2023-04-17
abcr	AB517729-1 g	2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronic acid pinacol ester	2121515-16-8		1g	€970.60	2023-04-17
abcr	AB517729-500mg	2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronic acid pinacol ester; .	2121515-16-8		500mg	€674.40	2025-04-20
abcr	AB517729-1g	2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronic acid pinacol ester; .	2121515-16-8		1g	€922.20	2025-04-20
Aaron	AR01XHCF-250mg	2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronicacidpinacolester	2121515-16-8	95%	250mg	$685.00	2025-02-12
Aaron	AR01XHCF-500mg	2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronicacidpinacolester	2121515-16-8	95%	500mg	$779.00	2025-02-12
Ambeed	A659553-1g	2-Fluoro-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	2121515-16-8	97%	1g	$772.0	2024-04-21
abcr	AB517729-250mg	2-Fluoro-5-(methoxymethoxy)-pyridin-4-ylboronic acid pinacol ester; .	2121515-16-8		250mg	€488.00	2025-04-20